Cas no 864132-69-4 (4-Methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid)
864132-69-4 structure
Product Name:4-Methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid
CAS No:864132-69-4
MF:C11H10O3S
MW:222.260302066803
CID:991620
Update Time:2023-08-03
4-Methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid
- 4-METHYL-5-(5-METHYL-FURAN-2-YL)-THIOPHENE-2-CARBOXYLIC ACID
- 4-methyl-5-(5-methyl(2-furyl))thiophene-2-carboxylic acid
- 4-methyl-5-(5-methyl-2-furyl)thiophene-2-carboxylic Acid
- STK313161
- SBB022424
- BBL039211
- ST068578
- 4-Methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid
-
- Inchi: 1S/C11H10O3S/c1-6-5-9(11(12)13)15-10(6)8-4-3-7(2)14-8/h3-5H,1-2H3,(H,12,13)
- InChI Key: ZQZASOZGACCPDV-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(C)=C1C1=CC=C(C)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Topological Polar Surface Area: 78.7
4-Methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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